4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid

• IUPAC Name: 4-[4-[[(E)-3-(3,4-dichlorophenyl)prop-2-enoyl]amino]pyrazol-1-yl]butanoic acid
• InChI: InChI=1S/C16H15Cl2N3O3/c17-13-5-3-11(8-14(13)18)4-6-15(22)20-12-9-19-21(10-12)7-1-2-16(23)24/h3-6,8-10H,1-2,7H2,(H,20,22)(H,23,24)/b6-4+
• InChI Key: YBEPWOZQSSZTHU-GQCTYLIASA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC(=O)NC2=CN(N=C2)CCCC(=O)O)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C(=O)NC2=CN(N=C2)CCCC(=O)O)Cl)Cl
• Molecular Formula: C16H15Cl2N3O3
• Molecular Weight: 368.2 g/mol

Description

4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid, also known as DCP-LA, is a chemical compound that has been extensively studied for its potential therapeutic applications. DCP-LA is a synthetic compound that was first synthesized in the 1990s and has since been the subject of numerous studies due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the brain. Specifically, 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid has been shown to increase the activity of the enzyme phospholipase A2, which is involved in the production of certain signaling molecules in the brain.
Biochemical and Physiological Effects:
4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of certain neurotransmitters in the brain, including dopamine and acetylcholine. It has also been shown to reduce the production of certain inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and is relatively stable. However, there are also limitations to its use in lab experiments, including the complexity of its synthesis and the need for specialized equipment and expertise.

Future Directions

There are a number of potential future directions for research on 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid. One area of interest is the use of 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the potential use of 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid in the treatment of other inflammatory conditions, such as rheumatoid arthritis. Additionally, there is interest in further elucidating the mechanism of action of 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid and identifying other potential therapeutic targets.

Synthesis Methods

4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid is synthesized through a multi-step process that involves the reaction of several chemical reagents. The synthesis of 4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid is complex and requires specialized equipment and expertise.

Scientific Research Applications

4-(4-{[3-(3,4-dichlorophenyl)acryloyl]amino}-1H-pyrazol-1-yl)butanoic acid has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects, anti-inflammatory properties, and potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.